Cas no 2496-92-6 (Demeton-S Sulfoxide)

Demeton-S Sulfoxide is an organophosphate compound primarily used as an insecticide and acaricide in agricultural applications. It functions as a cholinesterase inhibitor, effectively controlling a broad spectrum of sucking and chewing pests. The sulfoxide derivative of Demeton-S exhibits enhanced systemic activity, allowing for efficient translocation within plant tissues, ensuring thorough pest management. Its oxidative metabolite, Demeton-S sulfone, further contributes to its residual efficacy. The compound is particularly valued for its selectivity and potency against aphids, mites, and other resistant pests. Proper handling and adherence to safety protocols are essential due to its toxicity profile. Formulations are optimized for compatibility with integrated pest management (IPM) systems.
Demeton-S Sulfoxide structure
Demeton-S Sulfoxide structure
Product Name:Demeton-S Sulfoxide
CAS No:2496-92-6
MF:C8H19O4PS2
MW:274.337821245193
CID:257754
PubChem ID:17240
Update Time:2025-06-07

Demeton-S Sulfoxide Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O,O-diethyl S-[2-(ethylsulfinyl)ethyl] ester
    • 1-diethoxyphosphorylsulfanyl-2-ethylsulfinylethane
    • DEMETON-S SULFOXIDE
    • Isodemeton-sulfoxide
    • Isosystox sulfoxide
    • O,O-Diethyl S-ethyl-2-ethylmercaptophosphorothiolate sulfoxide
    • PO systox sulfoxide
    • Systox-thiol-sulfoxid
    • Thiol systox sulfoxide
    • Thiol-demeton-sulfoxid
    • SCHEMBL9501190
    • Phosphorothioic acid, O,O diethyl S-(2-(ethylsulfinyl)ethyl) ester
    • Demeton-S-sulfoxide
    • diethyl {[2-(ethanesulfinyl)ethyl]sulfanyl}phosphonate
    • O,O-Diethyl S-(2-eththionylethyl) phosphorothioate
    • Phosphorothioic acid, O,O-diethyl S-[2-(ethylsulfinyl)ethyl] ester; Ethanethiol, 2-(ethylsulfinyl)-, S-ester with O,O-diethyl phosphorothioate (8CI); Demeton-S sulfoxide; Isosystox sulfoxide; O,O-Diethyl S-[2-(ethylsulfinyl)ethyl] phosphorothioate; Systox sulfoxide
    • Phosphorothioic acid, O,O-diethyl S-[2-(ethylsulfinyl)ethyl] ester
    • O,O-diethyl S-2-(ethylsulfinyl)ethyl phosphorothioate
    • O,O-diethyl S-[2-(ethylsulfinyl)-ethyl]phosphorothioate
    • BRN 1712527
    • disulfoton-oxon-sulfoxide
    • Diethyl S-(2-eththionylethyl) thiophosphate
    • PHOSPHOROTHIOIC ACID, O,O-DIETHYL S-(2-(ETHYLSULFINYL)ETHYL)ESTER
    • RWRHZQVSYSDUSM-UHFFFAOYSA-N
    • Demeton S-sulfoxide
    • DTXSID7042229
    • NS00125167
    • AI3-24400
    • 1ST20480
    • O,O-Diethyl S-[2-(ethylsulfinyl)ethyl] thiophosphate #
    • J-015753
    • 2496-92-6
    • S-(2-ethylsulfinyl)ethyl O,O-diethyl phosphorothioate
    • Demeton-S Sulfoxide
    • Inchi: 1S/C8H19O4PS2/c1-4-11-13(9,12-5-2)14-7-8-15(10)6-3/h4-8H2,1-3H3
    • InChI Key: RWRHZQVSYSDUSM-UHFFFAOYSA-N
    • SMILES: S(CC)(CCSP(=O)(OCC)OCC)=O

Computed Properties

  • Exact Mass: 274.04600
  • Monoisotopic Mass: 274.04623843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 97.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 54°C
  • Flash Point: 196.6±29.3 °C
  • PSA: 106.92000
  • LogP: 3.53500
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Demeton-S Sulfoxide Security Information

Demeton-S Sulfoxide Pricemore >>

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Demeton-S Sulfoxide Production Method

Demeton-S Sulfoxide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:2496-92-6)Disulfoton-oxon-sulfoxide
Order Number:LE13866
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2496-92-6)Disulfoton-oxon-sulfoxide
LE13866
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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